Cas no 548443-18-1 ((R)-2-((R)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-2-PHENYL-ETHANOL)

• Product Name: (R)-2-((R)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-2-PHENYL-ETHANOL
• CAS No: 548443-18-1
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• MDL: MFCD10703291
• CID: 891567
• Update Time: 2026-04-29

(R)-2-((R)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-2-PHENYL-ETHANOL Chemical and Physical Properties

Names and Identifiers

• (R)-2-((R)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-2-PHENYL-ETHANOL
• (2R)-2-[(1R)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]-2-phenylethanol
• (R*)-2-((R*)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-2-PHENYL-ETHANOL
• AB45935
• AG-F-91277
• CTK5A2647

• MDL： MFCD10703291

Computed Properties

• Exact Mass: 313.16800

Experimental Properties

• PSA: 50.72000
• LogP: 2.99550

Additional information on (R)-2-((R)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-2-PHENYL-ETHANOL

Compound CAS No 548443-18-1: (R)-2-((R)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-2-PHENYL-ETHANOL

(R)-2-((R)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-2-PHENYL-ETHANOL, also known by its CAS number 548443-18-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable molecule in research and development.

The structure of this compound consists of a tetrahydroisoquinoline core with two methoxy groups at positions 6 and 7. The isoquinoline moiety is a bicyclic structure that contributes to the compound's stability and reactivity. The presence of two phenyl groups further enhances its aromaticity and potential for interactions in biological systems.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in drug discovery. For instance, researchers have explored the role of such compounds in modulating enzyme activity and receptor binding. The (R)-configuration of this compound is particularly interesting due to its potential enantioselective properties, which are crucial in pharmaceutical applications where stereochemistry plays a critical role in efficacy and safety.

The synthesis of CAS No 548443-18-1 involves a multi-step process that includes the formation of the isoquinoline ring system followed by selective methylation and reduction steps to achieve the desired stereochemistry. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a chiral building block makes it valuable in the synthesis of bioactive molecules. Recent research has also explored its potential as an intermediate in the production of complex natural product analogs.

The pharmacological properties of this compound are currently under investigation. Early studies suggest that it may exhibit anti-inflammatory or antioxidant activity due to its structural similarities with known bioactive compounds. However, further research is needed to confirm these findings and explore its therapeutic potential fully.

In conclusion, (R)-2-((R)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-2-PHENYL-ETHANOL (CAS No 548443-18-1) is a fascinating molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and stereochemistry make it a valuable tool for researchers seeking to develop novel therapeutic agents.